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Compound of Interest

Compound Name:
Ethyl 4-hydroxy-2-

phenylpyrimidine-5-carboxylate

Cat. No.: B3021162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate is a pyrimidine derivative of significant

interest in medicinal chemistry and organic synthesis. Its structural features, including a

pyrimidine core, a phenyl group, and a reactive ester moiety, make it a versatile scaffold for the

development of novel therapeutic agents. This guide provides a comprehensive overview of its

chemical identity, synthesis, physicochemical properties, and its emerging role in drug

discovery, particularly in the development of anticancer and anti-inflammatory agents.

CAS Number: 188781-06-8[1]

Physicochemical Properties and Structural
Elucidation
Understanding the fundamental physicochemical properties of Ethyl 4-hydroxy-2-
phenylpyrimidine-5-carboxylate is crucial for its application in research and development.
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Property Value Source

Molecular Formula C₁₃H₁₂N₂O₃ ChemSpider

Molecular Weight 244.25 g/mol ChemSpider

Appearance
White to off-white crystalline

powder
Internal Data

Melting Point 159-161 °C[2] Vendor Data

Solubility Soluble in DMSO and DMF Internal Data

The structure of Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate, characterized by a

hydroxyl group at position 4 and a phenyl group at position 2 of the pyrimidine ring, allows for

various chemical modifications. The ester group at position 5 provides a handle for further

derivatization to modulate the compound's biological activity and pharmacokinetic properties.

Synthesis and Manufacturing
The synthesis of Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate is typically achieved

through a multi-step process. A common and efficient method involves the condensation of

commercially available starting materials.

Representative Synthetic Protocol
This protocol outlines a general procedure for the laboratory-scale synthesis of Ethyl 4-
hydroxy-2-phenylpyrimidine-5-carboxylate.

Materials:

Benzamidine hydrochloride

Diethyl ethoxymethylenemalonate (EMME)

Sodium ethoxide

Ethanol
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Hydrochloric acid

Procedure:

Preparation of Sodium Ethoxide Solution: In a round-bottom flask equipped with a magnetic

stirrer and a reflux condenser, dissolve sodium metal in absolute ethanol under an inert

atmosphere (e.g., nitrogen or argon). The concentration of the resulting sodium ethoxide

solution should be approximately 21% (w/v).

Reaction with Benzamidine: To the freshly prepared sodium ethoxide solution, add

benzamidine hydrochloride in portions while stirring.

Addition of Diethyl Ethoxymethylenemalonate: After the complete addition of benzamidine

hydrochloride, slowly add diethyl ethoxymethylenemalonate to the reaction mixture.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature

and carefully neutralize it with dilute hydrochloric acid. The resulting precipitate is collected

by filtration, washed with cold ethanol, and then with water.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol or a mixture of ethanol and water, to yield pure Ethyl 4-hydroxy-2-
phenylpyrimidine-5-carboxylate.

Synthesis Workflow Diagram
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Reflux (4-6h) Neutralization & Precipitation Recrystallization Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate
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Caption: A generalized workflow for the synthesis of Ethyl 4-hydroxy-2-phenylpyrimidine-5-
carboxylate.

Applications in Drug Discovery and Development
Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate serves as a crucial intermediate in the

synthesis of a variety of biologically active molecules. Its derivatives have shown promise in

several therapeutic areas.

Anticancer Potential
The pyrimidine scaffold is a well-established pharmacophore in oncology. Derivatives of Ethyl
4-hydroxy-2-phenylpyrimidine-5-carboxylate have been investigated for their potential as

anticancer agents. Research suggests that modifications at the hydroxyl and ester

functionalities can lead to compounds with significant cytotoxic activity against various cancer

cell lines. The mechanism of action is often attributed to the inhibition of key enzymes involved

in cancer cell proliferation and survival.

Anti-inflammatory Properties
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Recent studies have highlighted the anti-inflammatory potential of this compound and its

analogues. The mechanism is thought to involve the inhibition of pro-inflammatory mediators.

For instance, certain derivatives have been shown to suppress the production of nitric oxide

(NO) and tumor necrosis factor-alpha (TNF-α), both of which are key players in the

inflammatory cascade.

Antiviral Activity
The pyrimidine core is also a key component of many antiviral drugs. Ethyl 4-hydroxy-2-
phenylpyrimidine-5-carboxylate provides a versatile starting point for the synthesis of novel

antiviral agents. By introducing different functional groups, researchers aim to develop

compounds that can inhibit viral replication or entry into host cells.

Logical Relationship of Derivatization to Biological
Activity

Chemical Modifications

Resulting Biological Activities
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Caption: Derivatization strategies for Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate and

their potential impact on biological activity.

Conclusion
Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate is a molecule of considerable interest to

the scientific community, particularly those involved in drug discovery and development. Its

straightforward synthesis and versatile chemical nature make it an attractive scaffold for

generating libraries of novel compounds with diverse biological activities. The existing body of

research points towards its potential in developing new anticancer, anti-inflammatory, and

antiviral therapies. Further exploration of its structure-activity relationships will undoubtedly

unlock new opportunities for therapeutic innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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